Cas no 2241877-00-7 ((2-(ethoxy-d5)pyrimidin-5-yl)boronic acid)

• Product Name: (2-(ethoxy-d5)pyrimidin-5-yl)boronic acid
• CAS No: 2241877-00-7
• MF: C₆H₉BN₂O₃
• MW: 167.95826125145
• CID: 5143969
• Update Time: 2025-11-02

(2-(ethoxy-d5)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(ethoxy-d5)pyrimidin-5-yl)boronic acid

• Inchi： 1S/C6H9BN2O3/c1-2-12-6-8-3-5(4-9-6)7(10)11/h3-4,10-11H,2H2,1H3
• InChI Key： VTPBKJXRYUDPAJ-UHFFFAOYSA-N
• SMILES： B(C1=CN=C(OC([H])([H])C([H])([H])[H])N=C1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (2-(ethoxy-d5)pyrimidin-5-yl)boronic acid

Comprehensive Guide to (2-(ethoxy-d5)pyrimidin-5-yl)boronic acid (CAS No. 2241877-00-7): Properties, Applications, and Market Insights

(2-(ethoxy-d5)pyrimidin-5-yl)boronic acid (CAS No. 2241877-00-7) is a deuterated boronic acid derivative with significant applications in pharmaceutical research, material science, and organic synthesis. This compound, characterized by its pyrimidine core and boronic acid functional group, is increasingly sought after for its unique isotopic labeling and reactivity. The deuterium (d5) substitution enhances its utility in NMR studies and metabolic stability assessments, making it a valuable tool for drug discovery.

The molecular structure of (2-(ethoxy-d5)pyrimidin-5-yl)boronic acid features a pyrimidine ring substituted with an ethoxy-d5 group at the 2-position and a boronic acid moiety at the 5-position. This arrangement allows for versatile cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in constructing complex molecules. Researchers frequently search for "deuterated boronic acids" or "pyrimidine boronic acid derivatives" to explore their synthetic potential, reflecting the growing interest in isotopically labeled compounds.

In the pharmaceutical industry, (2-(ethoxy-d5)pyrimidin-5-yl)boronic acid is used to develop deuterated drugs, a trending topic due to their potential to improve pharmacokinetics and reduce side effects. The "deuterium switch" strategy, which involves replacing hydrogen with deuterium, has gained traction as a method to enhance drug efficacy. This compound’s role in proteolysis-targeting chimeras (PROTACs) and kinase inhibitors further underscores its relevance in modern drug design.

From a market perspective, the demand for deuterated compounds like (2-(ethoxy-d5)pyrimidin-5-yl)boronic acid is rising, driven by advancements in precision medicine and personalized therapeutics. Suppliers and researchers often inquire about "CAS 2241877-00-7 suppliers" or "deuterated pyrimidine boronic acid price," highlighting its commercial significance. The compound’s stability and compatibility with green chemistry principles also align with the industry’s shift toward sustainable practices.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize (2-(ethoxy-d5)pyrimidin-5-yl)boronic acid. Its isotopic purity and reactivity profile make it a preferred choice for mechanistic studies and tracer experiments. Researchers exploring "boronic acid coupling reactions" or "deuterium labeling techniques" will find this compound particularly useful for their work.

In summary, (2-(ethoxy-d5)pyrimidin-5-yl)boronic acid (CAS No. 2241877-00-7) is a versatile and high-value compound with broad applications in drug development and synthetic chemistry. Its unique properties, combined with the growing interest in deuterated molecules and targeted therapies, position it as a critical reagent in contemporary research. For those seeking "custom deuterated compounds" or "pyrimidine-based building blocks," this boronic acid derivative offers a compelling solution.